3-[(2-oxopyrrolidin-1-yl)methyl]benzoic Acid

• IUPAC Name: 3-[(2-oxopyrrolidin-1-yl)methyl]benzoic acid
• InChI: InChI=1S/C12H13NO3/c14-11-5-2-6-13(11)8-9-3-1-4-10(7-9)12(15)16/h1,3-4,7H,2,5-6,8H2,(H,15,16)
• InChI Key: FBSKZMIDVIXNCN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CC2=CC(=CC=C2)C(=O)O
• Molecular Formula: C12H13NO3
• DSSTOX Substance ID: DTXSID70427861
• Molecular Weight: 219.24 g/mol
• CAS No.: 867329-99-5

Description

3-[(2-oxopyrrolidin-1-yl)methyl]benzoic acid (OPMB) is a naturally occurring compound found in the plant species of the family Euphorbiaceae. It has been studied extensively for its potential use in various scientific applications, including as an analgesic and anti-inflammatory agent, as well as for its potential role in cancer prevention and treatment. OPMB has been used in laboratory experiments to investigate its biochemical and physiological effects, and its advantages and limitations for use in laboratory experiments have been explored.

Scientific Research Applications

Synthesis and Chemical Properties

A convenient synthesis method for derivatives similar to 3-[(2-oxopyrrolidin-1-yl)methyl]benzoic acid offers cleaner material in higher overall yield than previously reported methods, showcasing advancements in synthetic chemistry techniques (Barker, Brimble, & McLeod, 2003). The structural investigation of triorganostannyl esters and their coordination to metal centers affects both photophysical properties and ligand interactions, indicating the compound's relevance in material science and photophysical studies (Tzimopoulos et al., 2010).

Luminescence and Photophysical Properties

The development of midrange affinity fluorescent Zn(II) sensors from derivatives demonstrates the compound's utility in biological imaging applications. These sensors exhibit significant fluorescence turn-on following Zn(II) addition and improved selectivity for Zn(II), highlighting their potential in live cell imaging (Nolan et al., 2006).

Coordination Polymers and Material Science

The synthesis of hybrid compounds based on derivatives illustrates the creation of new materials containing pharmacophoric fragments, offering potential applications in material science and pharmaceuticals (Ivanova, Kanevskaya, & Fedotova, 2019). Lanthanide-based coordination polymers assembled from derivatives demonstrate unique syntheses, crystal structures, and photophysical properties, underscoring the versatility of these compounds in developing materials with specific luminescence and structural characteristics (Sivakumar et al., 2011).

Supramolecular Chemistry

Studies on supramolecular liquid crystals induced by hydrogen-bonding interactions between non-mesomorphic compounds, including derivatives, reveal the effect of lateral substitution on the stability and extent of liquid crystal phases. This research is pivotal in designing new liquid crystal materials with tailored properties (Naoum, Fahmi, & Almllal, 2010).

Antiviral Research

In the context of antiviral research, derivatives have shown potential as inhibitors of RNA polymerase, offering a promising avenue for the development of new antiviral agents against influenza A viruses, including strains resistant to existing treatments (Yu et al., 2016).